Cas no 958026-98-7 (tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate)
958026-98-7 structure
Product Name:tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
CAS No:958026-98-7
MF:C16H27NO4
MW:297.389885187149
MDL:MFCD27987024
CID:2094222
PubChem ID:68521328
Update Time:2025-04-21
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (E)-tert-Butyl 4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
- 1-Boc-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine
- tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
- CS-0048521
- MFCD27987024
- AKOS025290970
- KYIWNEHNGQWVBP-ZRDIBKRKSA-N
- SCHEMBL3126731
- (E)-tert-butyl 4-{(ethoxycarbonyl)methylene}-3,3-dimethylpiperidine-1-carboxylate
- 1-Boc-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine, AldrichCPR
- 958026-98-7
- AS-34001
- (E)-tert-Butyl4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
- tert-Butyl (4E)-4-(2-ethoxy-2-oxo-ethylidene)-3,3-dimethyl-piperidine-1-carboxylate
-
- MDL: MFCD27987024
- Inchi: 1S/C16H27NO4/c1-7-20-13(18)10-12-8-9-17(11-16(12,5)6)14(19)21-15(2,3)4/h10H,7-9,11H2,1-6H3/b12-10+
- InChI Key: KYIWNEHNGQWVBP-ZRDIBKRKSA-N
- SMILES: O(C(C)(C)C)C(N1CC/C(=C\C(=O)OCC)/C(C)(C)C1)=O
Computed Properties
- Exact Mass: 297.19400834Da
- Monoisotopic Mass: 297.19400834Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8Ų
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109219-5g |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate |
958026-98-7 | 97% | 5g |
$330 | 2021-08-06 | |
| Chemenu | CM109219-10g |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate |
958026-98-7 | 97% | 10g |
$550 | 2021-08-06 | |
| Chemenu | CM109219-1g |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate |
958026-98-7 | 97% | 1g |
$110 | 2024-07-18 | |
| Chemenu | CM109219-5g |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate |
958026-98-7 | 97% | 5g |
$330 | 2024-07-18 | |
| abcr | AB453771-1 g |
1-Boc-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine |
958026-98-7 | 1g |
€207.90 | 2023-06-15 | ||
| abcr | AB453771-5 g |
1-Boc-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine |
958026-98-7 | 5g |
€537.70 | 2023-06-15 | ||
| abcr | AB453771-10 g |
1-Boc-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine |
958026-98-7 | 10g |
€867.50 | 2023-06-15 | ||
| eNovation Chemicals LLC | D496484-1G |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate |
958026-98-7 | 97% | 1g |
$140 | 2024-05-23 | |
| eNovation Chemicals LLC | D496484-5G |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate |
958026-98-7 | 97% | 5g |
$360 | 2024-05-23 | |
| eNovation Chemicals LLC | D496484-10G |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate |
958026-98-7 | 97% | 10g |
$600 | 2024-05-23 |
tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
958026-98-7 (tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate) Related Products
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